Cas no 1261751-40-9 (Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate)

• Product Name: Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate
• CAS No: 1261751-40-9
• MF: C₁₂H₁₃F₂IO₃
• MW: 370.131103277206
• CID: 4791045
• Update Time: 2025-05-18

Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate

• Inchi： 1S/C12H13F2IO3/c1-2-17-11(16)6-3-8-7-9(18-12(13)14)4-5-10(8)15/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： QEXDABURONDDMV-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CCC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate

Comprehensive Overview of Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate (CAS No. 1261751-40-9)

Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate (CAS No. 1261751-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of aryl propionate esters, characterized by the presence of a difluoromethoxy group and an iodo substituent on the phenyl ring. These functional groups contribute to its potential applications in drug discovery, particularly in the development of small-molecule therapeutics targeting inflammatory pathways and metabolic disorders.

The difluoromethoxy moiety in Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate is of particular interest to researchers, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine-containing drugs represent nearly 30% of FDA-approved pharmaceuticals. The compound's iodophenyl group further expands its utility, serving as a versatile handle for cross-coupling reactions in palladium-catalyzed transformations, a hot topic in synthetic organic chemistry.

Recent studies have explored the potential of CAS 1261751-40-9 as a building block for prostaglandin analogs, with particular focus on its role in modulating cyclooxygenase (COX) activity. This connects to widespread public interest in non-steroidal anti-inflammatory drugs (NSAIDs) and their alternatives, as evidenced by frequent searches for "safer pain relief options" and "next-generation anti-inflammatory compounds." The ester functionality in this molecule offers additional advantages, allowing for controlled release of active metabolites through enzymatic hydrolysis – a property highly valued in prodrug design strategies.

From a synthetic perspective, Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate serves as a valuable intermediate for constructing more complex architectures. Its iodoarene component enables participation in various transition metal-catalyzed reactions, including Suzuki-Miyaura and Sonogashira couplings, which remain among the most searched topics in organic synthesis forums. The compound's stability under standard laboratory conditions makes it particularly attractive for high-throughput screening applications, addressing the growing demand for efficient drug discovery platforms.

Quality control aspects of CAS 1261751-40-9 frequently involve advanced analytical techniques such as HPLC-MS and NMR spectroscopy, reflecting industry standards for compound characterization. This aligns with increasing regulatory requirements for pharmaceutical intermediates purity, a subject of numerous queries in chemical manufacturing communities. The compound's well-defined spectral properties (including distinctive 19F NMR signals) facilitate its identification and quantification in complex matrices.

Environmental and safety considerations for Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate follow standard laboratory protocols for handling organoiodine compounds. While not classified as hazardous under normal use conditions, proper storage away from light and moisture is recommended to maintain stability – a practical consideration often searched by laboratory technicians working with light-sensitive reagents. The compound's gradual decomposition profile has been studied under various conditions, providing valuable data for chemical stability prediction models.

Market availability of CAS 1261751-40-9 primarily caters to research institutions and pharmaceutical developers, with current pricing reflecting its status as a high-value synthetic intermediate. Supply chain discussions often focus on reliable sources of fluorinated building blocks, as the pharmaceutical industry's demand for these materials continues to grow at approximately 8% annually. The compound's shelf life and shipping conditions (typically ambient temperature under inert atmosphere) are additional practical considerations for procurement specialists.

Future research directions for Ethyl 3-(5'-(difluoromethoxy)-2'-iodophenyl)propionate may explore its incorporation into bioconjugates or targeted drug delivery systems, areas generating substantial interest in precision medicine. The compound's structural features could potentially be leveraged for developing PET imaging agents (given the iodine moiety) or metabolic probes, connecting to trending searches about "molecular imaging technologies" and "drug metabolism tracking." These applications would build upon the molecule's existing reputation as a versatile chemical tool in biomedical research.